Cas no 1428652-17-8 (Baxdrostat)

Baxdrostat is a selective small-molecule inhibitor targeting aldosterone synthase (CYP11B2), designed for the potential treatment of conditions associated with excessive aldosterone production, such as resistant hypertension and primary aldosteronism. Its high selectivity over closely related steroidogenic enzymes, including cortisol synthase (CYP11B1), minimizes off-target effects, reducing the risk of adrenal insufficiency. Preclinical and clinical studies suggest Baxdrostat effectively lowers aldosterone levels while maintaining cortisol synthesis, offering a targeted therapeutic approach. Its pharmacokinetic profile supports once-daily dosing, enhancing patient compliance. By modulating aldosterone without disrupting glucocorticoid pathways, Baxdrostat represents a promising advancement in managing aldosterone-dependent disorders.
Baxdrostat structure
Baxdrostat structure
Product Name:Baxdrostat
CAS No:1428652-17-8
MF:C22H25N3O2
MW:363.45
CID:5090575
PubChem ID:71535962
Update Time:2025-05-20

Baxdrostat Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[(8R)-5,6,7,8-tetrahydro-4-(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)-8-isoquinolinyl]-
    • Baxdrostat
    • N-((8R)-5,6,7,8-Tetrahydro-4-(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)-8-isoquinolinyl)propanamide
    • Baxdrostat [INN]
    • N-[(8R)-4-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl]propanamide
    • US9353081, 3-1
    • MS-25786
    • CIN-107
    • NF3P9Z8J5Y
    • N-[(8R)-4-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl]propanamide
    • G18370
    • BAXDROSTAT [USAN]
    • 1428652-17-8
    • UNII-NF3P9Z8J5Y
    • SCHEMBL14799753
    • CS-0204056
    • Baxdrostat?
    • N-((8R)-4-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propanamide
    • RO-6836191
    • Propanamide, N-((8R)-5,6,7,8-tetrahydro-4-(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)-8-isoquinolinyl)-
    • GLXC-26998
    • CHEMBL4113975
    • D12789
    • Baxdrostat (USAN/INN)
    • CIN107
    • RO6836191
    • HY-132809
    • (+)-(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide
    • DA-61503
    • BDBM233806
    • GTPL12362
    • Inchi: 1S/C22H25N3O2/c1-3-21(26)24-19-6-4-5-16-17(12-23-13-18(16)19)14-7-9-20-15(11-14)8-10-22(27)25(20)2/h7,9,11-13,19H,3-6,8,10H2,1-2H3,(H,24,26)/t19-/m1/s1
    • InChI Key: VDEUDSRUMNAXJG-LJQANCHMSA-N
    • SMILES: C(N[C@H]1C2=C(CCC1)C(C1C=CC3=C(C=1)CCC(=O)N3C)=CN=C2)(=O)CC

Computed Properties

  • Exact Mass: 363.19467705g/mol
  • Monoisotopic Mass: 363.19467705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 62.3Ų

Baxdrostat Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1550227-50mg
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide
1428652-17-8 98%
50mg
$339.0 2025-03-01
Ambeed
A1550227-250mg
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide
1428652-17-8 98%
250mg
$1092.0 2025-03-01
Ambeed
A1550227-1mg
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide
1428652-17-8 98%
1mg
$60.0 2025-03-01
1PlusChem
1P025GBE-5mg
Baxdrostat
1428652-17-8 99%
5mg
$369.00 2024-06-20
1PlusChem
1P025GBE-10mg
Baxdrostat
1428652-17-8 99%
10mg
$620.00 2024-06-20
1PlusChem
1P025GBE-25mg
Baxdrostat
1428652-17-8 99%
25mg
$1204.00 2024-06-20
1PlusChem
1P025GBE-50mg
Baxdrostat
1428652-17-8 99%
50mg
$2039.00 2024-06-20
1PlusChem
1P025GBE-100mg
Baxdrostat
1428652-17-8 99%
100mg
$3298.00 2024-06-20
Ambeed
A1550227-5mg
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide
1428652-17-8 98%
5mg
$77.0 2025-03-01
Ambeed
A1550227-10mg
(R)-N-(4-(1-Methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5,6,7,8-tetrahydroisoquinolin-8-yl)propionamide
1428652-17-8 98%
10mg
$100.0 2025-03-01

Additional information on Baxdrostat

Baxdrostat: A Comprehensive Overview

Baxdrostat, also known by its CAS number 1428652-17-8, is a compound that has garnered significant attention in the scientific community due to its potential applications in various therapeutic areas. This compound has been extensively studied for its ability to modulate specific biological pathways, making it a promising candidate for the development of novel drugs. In this article, we will delve into the properties, mechanisms of action, and latest research findings related to Baxdrostat.

Baxdrostat is a small molecule that exhibits unique pharmacological properties. Its chemical structure plays a crucial role in its ability to interact with cellular components. Recent studies have highlighted its potential as a modulator of key enzymes and receptors involved in metabolic and inflammatory processes. This makes it particularly relevant in the context of conditions such as cardiovascular diseases, metabolic syndrome, and inflammatory disorders.

One of the most intriguing aspects of Baxdrostat is its ability to influence cellular signaling pathways. Researchers have demonstrated that it can modulate the activity of specific kinases and transcription factors, which are critical in regulating cellular responses to stress and inflammation. This modulation has been shown to have beneficial effects in preclinical models of chronic diseases, suggesting that Baxdrostat could be a valuable tool in the treatment of these conditions.

The latest research on Baxdrostat has focused on its role in metabolic regulation. Studies have revealed that it can improve insulin sensitivity and reduce oxidative stress, both of which are key factors in the development of metabolic syndrome. These findings have led to increased interest in exploring its potential as a therapeutic agent for type 2 diabetes and related conditions.

In addition to its metabolic effects, Baxdrostat has also been investigated for its anti-inflammatory properties. Chronic inflammation is a major contributor to many diseases, including cardiovascular diseases and neurodegenerative disorders. By targeting inflammatory pathways, Baxdrostat has shown promise in reducing inflammation and improving outcomes in experimental models.

The development of Baxdrostat as a therapeutic agent is still in its early stages, but the results from preclinical studies are highly encouraging. Researchers are currently working on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. These efforts are expected to pave the way for clinical trials in the near future.

Moreover, recent advancements in computational chemistry have enabled scientists to design analogs of Baxdrostat with improved potency and selectivity. These analogs are being tested for their ability to target specific molecular pathways without affecting other critical functions within the cell. This approach could lead to the development of more effective and safer drugs based on Baxdrostat.

Another area of active research is the exploration of Baxdrostat's role in neuroprotection. Preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. If these findings are confirmed in further studies, Baxdrostat could become a valuable tool in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

It is also worth noting that Baxdrostat has been studied for its potential use in cancer therapy. Certain types of cancer cells rely on specific metabolic pathways for their survival and proliferation. By targeting these pathways, Baxdrostat may be able to inhibit tumor growth and metastasis. Early results from preclinical studies are promising, but more research is needed to fully understand its anti-cancer properties.

In conclusion, Baxdrostat (CAS No: 1428652-17-8) is a compound with significant potential in various therapeutic areas due to its ability to modulate key biological pathways. The latest research highlights its role in metabolic regulation, anti-inflammation, neuroprotection, and cancer therapy. As research continues to advance, we can expect further insights into its mechanisms of action and potential applications as a therapeutic agent.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.